Cas no 1427011-90-2 (1-m-Tolyl-1H-imidazole-4-carboxylic acid amide)

• Product Name: 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide
• CAS No: 1427011-90-2
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5209122
• Update Time: 2025-05-19

1-m-Tolyl-1H-imidazole-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide

• Inchi： 1S/C11H11N3O/c1-8-3-2-4-9(5-8)14-6-10(11(12)15)13-7-14/h2-7H,1H3,(H2,12,15)
• InChI Key： LXMFLDMPLPUNAQ-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=CC(C)=C2)C=C(C(N)=O)N=1

Computed Properties

• Exact Mass: 201.09
• Monoisotopic Mass: 201.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide

Introduction to 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide (CAS No. 1427011-90-2)

1-m-Tolyl-1H-imidazole-4-carboxylic acid amide, identified by the Chemical Abstracts Service Number (CAS No.) 1427011-90-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivative family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a tolyl (methylphenyl) group and an amide functionality, which are key features that contribute to its unique chemical properties and biological interactions.

The imidazole ring in 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide serves as a core scaffold that is frequently exploited in drug design due to its ability to mimic the natural imidazole residues found in enzymes and proteins. This structural similarity allows the compound to engage in specific binding interactions, making it a valuable candidate for modulating various biological pathways. The presence of the carboxylic acid amide moiety further enhances its versatility, enabling participation in hydrogen bonding networks and facilitating interactions with target proteins.

Recent advancements in chemical biology have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural features to 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide exhibit promising activities in inhibiting enzymes involved in inflammatory responses, cancer progression, and metabolic disorders. The tolyl group, in particular, has been shown to influence the electronic properties of the molecule, thereby modulating its reactivity and binding affinity.

In the context of drug discovery, 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide has been investigated for its potential role as an intermediate in synthesizing more complex pharmacophores. Its ability to serve as a building block for larger molecules underscores its significance in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and proteases, which are pivotal in numerous disease pathways.

The amide functionality of 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide is particularly noteworthy, as it can be further modified through various chemical reactions to introduce additional pharmacological properties. For instance, derivatization strategies involving nucleophilic substitution or condensation reactions can yield analogs with enhanced solubility or altered bioavailability. Such modifications are crucial for optimizing drug-like characteristics, ensuring that the final therapeutic agent meets stringent pharmacokinetic requirements.

Current research trends indicate that imidazole-based compounds continue to be a fertile ground for innovation in drug development. The synthesis and characterization of derivatives like 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide are being pursued with increasing precision, utilizing cutting-edge techniques such as high-throughput screening and computational modeling. These approaches enable scientists to rapidly identify lead compounds with high affinity for biological targets while minimizing off-target effects.

The biological activity of 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide has been explored in several preclinical studies, where it demonstrated potential efficacy in models of inflammation and tumor growth. The compound’s interaction with specific protein receptors has been elucidated through X-ray crystallography and other structural biology techniques, providing insights into its mechanism of action. These findings are instrumental in guiding the design of next-generation drugs that leverage similar molecular frameworks.

From a synthetic chemistry perspective, 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide exemplifies the elegance of heterocyclic chemistry. The synthesis involves multi-step reactions that showcase the interplay between functional group transformations and regioselectivity. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally sustainable. Such improvements are essential for scaling up production while adhering to green chemistry principles.

The pharmaceutical industry continues to recognize the value of imidazole derivatives due to their broad spectrum of biological activities. 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide represents a testament to this trend, as it bridges the gap between academic research and industrial application. Its development underscores the collaborative efforts between chemists, biologists, and pharmacologists in harnessing natural product-inspired scaffolds for therapeutic purposes.

Future directions in the study of 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide may include exploring its role in modulating neurological disorders or infectious diseases. The compound’s structural flexibility allows for further derivatization, opening doors to new therapeutic modalities. As computational methods advance, virtual screening techniques will likely play a larger role in identifying novel applications for this molecule.

In summary, 1-m-Tolyl-1H-imidazole-4-carboxylic acid amide (CAS No. 1427011-90-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—comprising an imidazole ring, a tolyl group, and an amide moiety—make it a valuable tool for developing innovative therapeutics. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a building block in medicinal chemistry.